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Compound of Interest

Compound Name: SKF-86002 dihydrochloride

Cat. No.: B15614162 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety and logistical information for

SKF-86002 dihydrochloride, a p38 MAPK inhibitor used in research.

Chemical Identifier:

Compound Name SKF-86002 Dihydrochloride

Synonyms
6-(4-fluorophenyl)-2,3-dihydro-5-(4-pyridinyl)-

imidazo[2,1-b]thiazole dihydrochloride

CAS Number 72873-74-6

Hazard Identification and Classification
SKF-86002 dihydrochloride is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact.

GHS Hazard Statements:[1]
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Hazard Code Hazard Statement

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Signal Word: Warning[1]

Hazard Pictogram:[1]

alt text

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

should be worn when handling SKF-86002 dihydrochloride.

Protection Type Recommended Equipment

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat.

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved respirator is

recommended.

First Aid Measures
Immediate action is required in case of accidental exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and the

safety of laboratory personnel.

Aspect Procedure

Handling

Avoid generating dust. Use in a well-ventilated

area or under a fume hood. Wash hands

thoroughly after handling.[1]

Storage
Store in a tightly closed container in a cool, dry,

and well-ventilated place.

Disposal Considerations
Dispose of SKF-86002 dihydrochloride and its containers in accordance with local, state, and

federal regulations. This may involve incineration in a licensed chemical waste disposal facility.

Do not allow the substance to enter drains or waterways.
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Experimental Workflow for Handling SKF-86002
Dihydrochloride
The following diagram illustrates the standard workflow for safely handling SKF-86002
dihydrochloride in a laboratory setting.
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Caption: Workflow for Safe Handling of SKF-86002 Dihydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15614162?utm_src=pdf-body-img
https://www.benchchem.com/product/b15614162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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